8-(1-Butoxyvinyl)[1,5]naphthyridin-2-yl methyl ether

• IUPAC Name: 8-(1-butoxyethenyl)-2-methoxy-1,5-naphthyridine
• InChI: InChI=1S/C15H18N2O2/c1-4-5-10-19-11(2)12-8-9-16-13-6-7-14(18-3)17-15(12)13/h6-9H,2,4-5,10H2,1,3H3
• InChI Key: HXJYFKLHAQZOOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=C)C1=C2C(=NC=C1)C=CC(=N2)OC
• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol

Description

1,8-Naphthyridines are an important class of heterocyclic compounds due to their diverse biological activities and photochemical properties. They have found use in various fields such as medicinal chemistry and materials science.

Synthesis Analysis

The synthesis of 1,8-naphthyridines has been a topic of considerable interest. Various methods have been developed, including multicomponent reactions, Friedländer approach using green strategy, hydroamination of terminal alkynes followed by Friedländer cyclization, metal-catalyzed synthesis, and ring expansion reaction of 3-substituted 1 H -pyrrolo [2,3- b ]pyridin-2 (3 H )-one.

Molecular Structure Analysis

1,8-Naphthyridines are considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms.

Chemical Reactions Analysis

1,8-Naphthyridines can undergo various reactions with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes.

Mechanism of Action

While the mechanism of action can vary depending on the specific compound and its application, some 1,8-naphthyridines have been observed to act as ligands, coordinating to metal ions.

Future Directions

The development of more ecofriendly, safe, and atom economical approaches for the synthesis of 1,8-naphthyridines is of considerable interest. Additionally, given their wide applicability in medicinal chemistry and materials science, further exploration of their potential uses is likely.